Cas no 2229557-48-4 (tert-butyl N-{1-1-(aminomethyl)-4-hydroxycyclohexylcyclopentyl}carbamate)

• Product Name: tert-butyl N-{1-1-(aminomethyl)-4-hydroxycyclohexylcyclopentyl}carbamate
• CAS No: 2229557-48-4
• MF: C₁₇H₃₂N₂O₃
• MW: 312.447585105896
• CID: 6042866
• PubChem ID: 165688077
• Update Time: 2025-10-30

tert-butyl N-{1-1-(aminomethyl)-4-hydroxycyclohexylcyclopentyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{1-1-(aminomethyl)-4-hydroxycyclohexylcyclopentyl}carbamate
• tert-butyl N-{1-[1-(aminomethyl)-4-hydroxycyclohexyl]cyclopentyl}carbamate
• EN300-1873723
• 2229557-48-4

• Inchi： 1S/C17H32N2O3/c1-15(2,3)22-14(21)19-17(8-4-5-9-17)16(12-18)10-6-13(20)7-11-16/h13,20H,4-12,18H2,1-3H3,(H,19,21)
• InChI Key： JYZSOHMNAVAYFK-UHFFFAOYSA-N
• SMILES： OC1CCC(CN)(CC1)C1(CCCC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 312.24129289g/mol
• Monoisotopic Mass: 312.24129289g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 84.6Ų

Additional information on tert-butyl N-{1-1-(aminomethyl)-4-hydroxycyclohexylcyclopentyl}carbamate

Introduction to tert-butyl N-{1-1-(aminomethyl)-4-hydroxycyclohexylcyclopentyl}carbamate (CAS No. 2229557-48-4)

tert-butyl N-{1-1-(aminomethyl)-4-hydroxycyclohexylcyclopentyl}carbamate (CAS No. 2229557-48-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its IUPAC name, is a tert-butyl carbamate derivative with a unique structural configuration that includes a cyclohexyl and cyclopentyl ring system. The presence of these rings, along with the aminomethyl and hydroxyl functional groups, imparts specific chemical and biological properties that make it a valuable candidate for various applications in drug discovery and development.

The chemical structure of tert-butyl N-{1-1-(aminomethyl)-4-hydroxycyclohexylcyclopentyl}carbamate is characterized by its tert-butyl protecting group, which is commonly used in organic synthesis to protect amino groups from unwanted reactions. The cyclohexyl and cyclopentyl rings provide structural rigidity and conformational stability, which can influence the compound's pharmacokinetic and pharmacodynamic properties. The aminomethyl group, located on the cyclohexyl ring, is a key functional group that can participate in hydrogen bonding and other intermolecular interactions, while the hydroxyl group on the same ring adds polarity and potential sites for further chemical modification.

In recent years, tert-butyl N-{1-1-(aminomethyl)-4-hydroxycyclohexylcyclopentyl}carbamate has been studied for its potential therapeutic applications. One of the most promising areas of research involves its use as an intermediate in the synthesis of novel drugs targeting neurological disorders. For instance, studies have shown that compounds with similar structural features can modulate GABA receptors, which are important targets for treating conditions such as anxiety, epilepsy, and sleep disorders. The ability to fine-tune the chemical structure of this compound through synthetic modifications allows researchers to optimize its binding affinity and selectivity for specific receptor subtypes.

Beyond its potential in neurological applications, tert-butyl N-{1-1-(aminomethyl)-4-hydroxycyclohexylcyclopentyl}carbamate has also been explored for its anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, including arthritis and inflammatory bowel disease. Research has indicated that compounds with similar structures can inhibit pro-inflammatory cytokines and enzymes, thereby reducing inflammation and associated symptoms. This makes tert-butyl N-{1-1-(aminomethyl)-4-hydroxycyclohexylcyclopentyl}carbamate a promising lead compound for the development of new anti-inflammatory drugs.

The synthesis of tert-butyl N-{1-1-(aminomethyl)-4-hydroxycyclohexylcyclopentyl}carbamate typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. Key steps in the synthesis include the formation of the cyclohexyl and cyclopentyl rings, the introduction of the aminomethyl and hydroxyl groups, and the final coupling reaction to form the carbamate linkage. Advanced synthetic techniques such as transition metal-catalyzed reactions and protecting group strategies are often employed to achieve these transformations efficiently.

In addition to its therapeutic potential, tert-butyl N-{1-1-(aminomethyl)-4-hydroxycyclohexylcyclopentyl}carbamate has also been studied for its utility as a research tool. Its unique structural features make it an excellent ligand for probing protein-protein interactions and other biological processes. For example, it can be used in binding assays to study receptor-ligand interactions or as a scaffold for developing fluorescent probes for cellular imaging applications.

The safety profile of tert-butyl N-{1-1-(aminomethyl)-4-hydroxycyclohexylcyclopentyl}carbamate is an important consideration in both research and development contexts. Preclinical studies have generally shown that this compound exhibits low toxicity at relevant concentrations, although further investigations are needed to fully characterize its safety profile in different biological systems. These studies typically involve assessing parameters such as cytotoxicity, genotoxicity, and potential off-target effects.

In conclusion, tert-butyl N-{1-1-(aminomethyl)-4-hydroxycyclohexyldicyclopropylethynylethanol}carbamate (CAS No. 2229557-48-4) is a versatile compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for developing new drugs targeting neurological disorders, inflammation, and other therapeutic areas. Ongoing research continues to uncover new applications and optimize its properties for clinical use.